1-(3-fluorophenyl)-3,5-bis(4-fluorophenyl)-1H-pyrazole

• Molecular Formula: C21H13F3N2
• Molecular Weight: 350.3 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3,5-bis(4-fluorophenyl)pyrazole
• InChI: InChI=1S/C21H13F3N2/c22-16-8-4-14(5-9-16)20-13-21(15-6-10-17(23)11-7-15)26(25-20)19-3-1-2-18(24)12-19/h1-13H
• InChI Key: KEGAECZRIKHOOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=CC(=N2)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F

Description

1-(3-Fluorophenyl)-3,5-bis(4-fluorophenyl)-1H-pyrazole is a synthetic organic compound belonging to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This particular compound is characterized by the presence of fluorine atoms on the phenyl rings, which can significantly influence its chemical and biological properties.

Preparation Methods

The synthesis of 1-(3-fluorophenyl)-3,5-bis(4-fluorophenyl)-1H-pyrazole typically involves the cyclization of appropriate hydrazine derivatives with diketones or their equivalents. One common method includes the reaction of 3-fluorobenzoyl chloride with 4-fluorophenylhydrazine to form the corresponding hydrazone, which is then cyclized under acidic conditions to yield the desired pyrazole compound. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

1-(3-Fluorophenyl)-3,5-bis(4-fluorophenyl)-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The fluorine atoms on the phenyl rings can